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Compound of Interest

Compound Name: Phenylcyclohexane

Cat. No.: B048628 Get Quote

Essential Safety and Handling of
Phenylcyclohexane
This guide provides immediate safety, operational, and disposal information for the handling of

Phenylcyclohexane in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Key Hazards:
Phenylcyclohexane is a combustible liquid that is harmful if swallowed.[1][2] It is known to

cause skin irritation and serious eye irritation.[1][2][3] Additionally, it is very toxic to aquatic life

with long-lasting effects.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for

Phenylcyclohexane.
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Property Value

Flash Point 81 °C (177.8 °F)[1]

Boiling Point 240 °C (464 °F)[1]

Density 0.95 g/cm³ at 20 °C (68 °F)[1]

Protective Action Criteria for Chemicals (PAC)

PAC-1 20 mg/m³[1]

PAC-2 220 mg/m³[1]

PAC-3 1,300 mg/m³[1]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure and ensure safety

when handling Phenylcyclohexane.

Eye and Face Protection
Safety Glasses: Always wear safety glasses with side shields that conform to NIOSH (US) or

EN 166 (EU) standards.[2][4]

Goggles: Chemical splash goggles should be worn when there is a risk of splashing.

Face Shield: In addition to goggles, a face shield is required for procedures with a higher risk

of explosion or significant splashing.[4][5]

Skin Protection
Gloves: Wear chemical-resistant gloves.[2][6] While specific breakthrough time data for

Phenylcyclohexane is not readily available, for aromatic hydrocarbons, nitrile or neoprene

gloves are generally recommended.[7] Always inspect gloves for any signs of degradation or

puncture before use and dispose of them properly after handling the chemical.[4][6]

Lab Coat: A flame-resistant lab coat or long-sleeved clothing should be worn to protect the

skin.[6]
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Footwear: Closed-toe shoes must be worn in the laboratory.[5]

Respiratory Protection
Ventilation: Phenylcyclohexane should be handled in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[8][9]

Respirator: Under normal conditions with adequate engineering controls, respiratory

protection is not typically required.[6] If ventilation is insufficient or during a large spill, a

NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[4]

Operational Plan
A systematic approach to handling Phenylcyclohexane is essential for laboratory safety.

Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure the chemical fume hood is functioning correctly.

Gather Materials: Have all necessary equipment, including Phenylcyclohexane, other

reagents, and waste containers, inside the fume hood.

PPE Check: Don all required PPE as outlined above.

Spill Kit: Confirm that a spill kit containing absorbent materials (e.g., sand, diatomite, or

universal binders) is readily accessible.[1]

Handling and Use
Dispensing: Carefully dispense the required amount of Phenylcyclohexane, avoiding

splashes.

Heating: Phenylcyclohexane is a combustible liquid. Keep it away from open flames, hot

surfaces, and other potential ignition sources.[1][2]

Avoid Contact: Minimize direct contact with the chemical.[4][9]
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Hygiene: Do not eat, drink, or smoke in the work area.[1][6] Wash hands thoroughly after

handling.[1][2]

Post-Procedure
Decontamination: Clean the work area and any equipment used with an appropriate solvent.

PPE Removal: Remove gloves and other disposable PPE, avoiding contamination of the

skin, and dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal of Phenylcyclohexane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Chemical Waste: Unused or waste Phenylcyclohexane must be collected in a clearly

labeled, sealed, and appropriate hazardous waste container.

Contaminated Materials: All materials that have come into contact with Phenylcyclohexane,

including gloves, absorbent pads, and pipette tips, must be disposed of as hazardous waste.

Disposal Procedure
Licensed Disposal Service: All Phenylcyclohexane waste must be disposed of through a

licensed professional waste disposal service.[4]

Regulatory Compliance: Adhere to all local, regional, and national regulations for hazardous

waste disposal.[6] Do not pour Phenylcyclohexane down the drain, as it is toxic to aquatic

life.[2][9]

Visual Workflow for Handling Phenylcyclohexane
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Workflow for Safe Handling of Phenylcyclohexane
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of

Phenylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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